N'-{[3-(4-fluorophenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-1,3-benzodioxole-5-carbohydrazide

• IUPAC Name: N-[(E)-[3-(4-fluorophenyl)-1-phenylpyrazol-4-yl]methylideneamino]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C24H17FN4O3/c25-19-9-6-16(7-10-19)23-18(14-29(28-23)20-4-2-1-3-5-20)13-26-27-24(30)17-8-11-21-22(12-17)32-15-31-21/h1-14H,15H2,(H,27,30)/b26-13+
• InChI Key: HTWSFNKBFGMYRT-LGJNPRDNSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)NN=CC3=CN(N=C3C4=CC=C(C=C4)F)C5=CC=CC=C5
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)N/N=C/C3=CN(N=C3C4=CC=C(C=C4)F)C5=CC=CC=C5
• Molecular Formula: C24H17FN4O3
• Molecular Weight: 428.4 g/mol

Description

Fluorinated pyrazoles are a class of compounds that have attracted considerable attention due to their wide range of biological activities. They are used for their antimicrobial, anti-tuberculosis, anti-inflammatory, antioxidant, anti-tumor, cytotoxicity activity, and analgesic functions.

Synthesis Analysis

Pyrazole can be synthesized in a variety of ways, such as by Knorr reaction or through the pyrazoline pathway, which is the reaction of α, β-unsaturated ketone with hydrazine derivatives or semicarbazide, followed by oxidative aromatization to the corresponding pyrazole molecules.

Molecular Structure Analysis

The molecular structure of similar compounds includes a pyrazole ring attached to a phenyl group and a fluorophenyl group. The exact structure would depend on the specific substituents and their positions on the molecule.

Chemical Reactions Analysis

The chemical reactions involving these compounds typically involve the formation of the pyrazole ring, which can be achieved through several methods including the reaction of α, β-unsaturated ketones with hydrazine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can vary depending on their specific structure. For example, a similar compound, 3-(4-fluorophenyl)-N’-(1-phenylethylidene)-1H-pyrazole-5-carbohydrazide, has a molecular weight of 322.345.

Mechanism of Action

The mechanism of action of these compounds can vary greatly depending on their specific structure and the biological target. Some pyrazole derivatives exhibit anti-cancer activity against breast cancer cell lines.

Future Directions

Future research in this area could involve the synthesis of new fluorinated pyrazole derivatives and the exploration of their biological activities. The role of fluorine in drug design and development is intensifying rapidly as we learn more about its unique properties such as high electronegativity, small atomic radius, and low polarizability of the C-F bond.